2-{[2-(Butan-2-ylcarbamoyl)phenyl]carbamoyl}cyclohexanecarboxylic acid

• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 2-[[2-(butan-2-ylcarbamoyl)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C19H26N2O4/c1-3-12(2)20-18(23)15-10-6-7-11-16(15)21-17(22)13-8-4-5-9-14(13)19(24)25/h6-7,10-14H,3-5,8-9H2,1-2H3,(H,20,23)(H,21,22)(H,24,25)
• InChI Key: KQFVPGMKSMLNOS-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=CC=C1NC(=O)C2CCCCC2C(=O)O

Description

2-{[2-(Butan-2-ylcarbamoyl)phenyl]carbamoyl}cyclohexanecarboxylic acid, also known as Boc-3-OH, is a chemical compound that has gained significant attention in the field of medicinal chemistry. This compound is a derivative of cyclohexanecarboxylic acid and is widely used in scientific research for its ability to inhibit enzymes and modulate biological functions. In

Mechanism of Action

2-{[2-(Butan-2-ylcarbamoyl)phenyl]carbamoyl}cyclohexanecarboxylic acid inhibits the activity of enzymes by binding to their active site and blocking their catalytic activity. For example, this compound inhibits the activity of HDACs by binding to the zinc ion in their active site and preventing the deacetylation of histones. Similarly, this compound inhibits the activity of glutaminases by binding to their active site and preventing the hydrolysis of glutamine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and to modulate the immune response by inhibiting the activity of histone deacetylases. Additionally, this compound has been shown to modulate the levels of reactive oxygen species (ROS) in cells, which can have implications for cellular signaling and oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[2-(Butan-2-ylcarbamoyl)phenyl]carbamoyl}cyclohexanecarboxylic acid in lab experiments is its ability to selectively inhibit the activity of enzymes, which can provide insights into their biological functions. Additionally, this compound is relatively easy to synthesize and is commercially available. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of 2-{[2-(Butan-2-ylcarbamoyl)phenyl]carbamoyl}cyclohexanecarboxylic acid in scientific research. One direction is the development of more potent and selective inhibitors of enzymes using this compound as a starting point. Another direction is the use of this compound as a building block in the synthesis of novel bioactive molecules. Additionally, this compound can be used in combination with other compounds to study their synergistic effects on cellular processes.

Synthesis Methods

The synthesis of 2-{[2-(Butan-2-ylcarbamoyl)phenyl]carbamoyl}cyclohexanecarboxylic acid involves a multi-step process that starts with the protection of cyclohexanecarboxylic acid with a t-butyldimethylsilyl (TBDMS) group. The next step involves the introduction of a Boc-protected amine group to the protected cyclohexanecarboxylic acid using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then deprotected using trifluoroacetic acid (TFA) to obtain this compound.

Scientific Research Applications

2-{[2-(Butan-2-ylcarbamoyl)phenyl]carbamoyl}cyclohexanecarboxylic acid has been extensively used in scientific research as a tool compound to study the biological functions of enzymes. It has been shown to inhibit the activity of various enzymes, including histone deacetylases (HDACs), sirtuins, and glutaminases. This compound has also been used to modulate cellular processes such as autophagy and apoptosis. Additionally, this compound has been used as a building block in the synthesis of various bioactive molecules.